Cas no 1603297-08-0 (Methyl N-methyl-N-(2-methylsulfanylethyl)carbamate)

• Product Name: Methyl N-methyl-N-(2-methylsulfanylethyl)carbamate
• CAS No: 1603297-08-0
• MF: C₆H₁₃NO₂S
• MW: 163.23792052269
• CID: 6159475
• PubChem ID: 115687280
• Update Time: 2025-06-14

Methyl N-methyl-N-(2-methylsulfanylethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Methyl N-methyl-N-(2-methylsulfanylethyl)carbamate
• methyl N-methyl-N-[2-(methylsulfanyl)ethyl]carbamate
• EN300-4996285
• 1603297-08-0

• Inchi： 1S/C6H13NO2S/c1-7(4-5-10-3)6(8)9-2/h4-5H2,1-3H3
• InChI Key： CRNUNAVLDWUNIT-UHFFFAOYSA-N
• SMILES： S(C)CCN(C(=O)OC)C

Computed Properties

• Exact Mass: 163.06669983g/mol
• Monoisotopic Mass: 163.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 54.8Ų

Additional information on Methyl N-methyl-N-(2-methylsulfanylethyl)carbamate

Recent Advances in the Study of Methyl N-methyl-N-(2-methylsulfanylethyl)carbamate (CAS: 1603297-08-0) in Chemical Biology and Pharmaceutical Research

Methyl N-methyl-N-(2-methylsulfanylethyl)carbamate (CAS: 1603297-08-0) is a chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its carbamate functional group and methylsulfanylethyl moiety, has been explored for its unique chemical properties and biological activities. Recent studies have focused on its synthesis, mechanism of action, and potential therapeutic applications, making it a subject of interest for researchers in the field.

The synthesis of Methyl N-methyl-N-(2-methylsulfanylethyl)carbamate has been optimized to improve yield and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. The study highlighted the use of novel catalytic systems that enhance the efficiency of the carbamate formation reaction, reducing byproduct formation and improving scalability. This advancement is particularly relevant for industrial applications where large-scale production of high-purity compounds is essential.

In terms of biological activity, Methyl N-methyl-N-(2-methylsulfanylethyl)carbamate has shown promise as a modulator of specific enzymatic pathways. A 2022 study in Bioorganic & Medicinal Chemistry Letters demonstrated its inhibitory effects on acetylcholinesterase, an enzyme implicated in neurodegenerative diseases such as Alzheimer's. The compound's ability to cross the blood-brain barrier and its favorable pharmacokinetic profile suggest its potential as a lead compound for further drug development.

Another area of research has explored the compound's role in agrochemical applications. A 2023 report in Pest Management Science investigated its efficacy as a pesticide, revealing its selective toxicity against certain insect pests while exhibiting low mammalian toxicity. This dual functionality—both therapeutic and agrochemical—underscores the versatility of Methyl N-methyl-N-(2-methylsulfanylethyl)carbamate and its broad applicability across different sectors.

Despite these promising findings, challenges remain in fully elucidating the compound's mechanism of action and optimizing its therapeutic index. Ongoing research aims to address these gaps, with particular focus on structure-activity relationship (SAR) studies to identify derivatives with enhanced potency and reduced off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical and industrial applications.

In conclusion, Methyl N-methyl-N-(2-methylsulfanylethyl)carbamate (CAS: 1603297-08-0) represents a compelling case study in the intersection of chemical biology and pharmaceutical research. Its diverse applications, from neurodegenerative disease treatment to agrochemical use, highlight its potential to address pressing global challenges. Future research will likely focus on refining its synthesis, expanding its therapeutic repertoire, and ensuring its safety and efficacy in real-world applications.